Cas no 94742-92-4 (Methyl 2-bromo-5-methoxy-3-methylbenzoate)

• Product Name: Methyl 2-bromo-5-methoxy-3-methylbenzoate
• CAS No: 94742-92-4
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 2818299
• PubChem ID: 12128506
• Update Time: 2025-06-10

Methyl 2-bromo-5-methoxy-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-methoxy-3-methylbenzoate
• SCHEMBL17694369
• DTXSID00478129
• Benzoic acid, 2-bromo-5-methoxy-3-methyl-, methyl ester
• Methyl2-bromo-5-methoxy-3-methylbenzoate
• 94742-92-4

• Inchi： 1S/C10H11BrO3/c1-6-4-7(13-2)5-8(9(6)11)10(12)14-3/h4-5H,1-3H3
• InChI Key： BTUCBEPHACHGIF-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=CC(=CC=1C)OC

Computed Properties

• Exact Mass: 257.98916Da
• Monoisotopic Mass: 257.98916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 2-bromo-5-methoxy-3-methylbenzoate

Methyl 2-bromo-5-methoxy-3-methylbenzoate (CAS No. 94742-92-4): A Versatile Intermediate in Modern Pharmaceutical Research

Methyl 2-bromo-5-methoxy-3-methylbenzoate (CAS No. 94742-92-4) is a significant compound in the realm of organic synthesis and pharmaceutical research. Its unique structural features, characterized by a bromine substituent at the 2-position and methoxy groups at the 5-position, make it a valuable intermediate for the development of various bioactive molecules. This compound has garnered considerable attention due to its role in synthesizing complex pharmaceutical agents that target a range of therapeutic areas.

The molecular structure of Methyl 2-bromo-5-methoxy-3-methylbenzoate consists of a benzoate core with specific functional groups that enhance its reactivity and utility in synthetic pathways. The presence of the bromine atom at the 2-position facilitates nucleophilic substitution reactions, while the methoxy groups at the 5-position contribute to its stability and compatibility with various chemical transformations. These attributes make it an indispensable building block for medicinal chemists and researchers.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of aromatic compounds like Methyl 2-bromo-5-methoxy-3-methylbenzoate. One notable area of interest is its application in the synthesis of small-molecule inhibitors for enzymes involved in cancer metabolism. Studies have demonstrated that derivatives of this compound can effectively modulate key enzymes such as tyrosine kinases and cyclin-dependent kinases, which are crucial in cancer cell proliferation and survival.

Furthermore, research has highlighted the potential of Methyl 2-bromo-5-methoxy-3-methylbenzoate in developing anti-inflammatory agents. The bromine and methoxy substituents on its aromatic ring allow for further functionalization, enabling the creation of molecules that can selectively inhibit inflammatory pathways. This has opened up new avenues for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The compound's versatility is also evident in its role as a precursor for synthesizing antimicrobial agents. The benzoate moiety is known to exhibit antibacterial properties, and modifications to this core structure can enhance its efficacy against resistant bacterial strains. Recent studies have shown promising results when using derivatives of Methyl 2-bromo-5-methoxy-3-methylbenzoate to develop novel antibiotics that target bacterial cell wall synthesis and other critical metabolic pathways.

Another emerging area where this compound finds application is in the development of neuroprotective agents. The bromine substituent allows for interactions with neurotransmitter receptors, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers are exploring its derivatives as cholinesterase inhibitors, which are known to improve cognitive function in patients with these conditions.

The synthetic pathways involving Methyl 2-bromo-5-methoxy-3-methylbenzoate are diverse and well-documented. One common method involves the bromination of methyl 5-methoxy-3-methylbenzoate using brominating agents such as N-bromosuccinimide (NBS). This reaction typically proceeds under mild conditions, ensuring high yield and purity of the product. The resulting compound can then be further functionalized through various organic transformations to yield more complex molecules with tailored biological activities.

The use of computational chemistry techniques has also enhanced the understanding of how Methyl 2-bromo-5-methoxy-3-methylbenzoate interacts with biological targets. Molecular modeling studies have provided insights into its binding affinity and mode of action, which are crucial for optimizing its pharmacological properties. These studies have guided researchers in designing more effective derivatives with improved therapeutic profiles.

In conclusion, Methyl 2-bromo-5-methoxy-3-methylbenzoate (CAS No. 94742-92-4) is a multifaceted compound with significant applications in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various therapeutic areas, including cancer, inflammation, antimicrobial infections, and neurodegenerative diseases. As research continues to uncover new applications for this compound, it is poised to play an even greater role in the development of innovative treatments for human diseases.